![molecular formula C12H7Br3 B1593361 2,3',5-Tribromobiphenyl CAS No. 59080-35-2](/img/structure/B1593361.png)
2,3',5-Tribromobiphenyl
Overview
Description
Molecular Structure Analysis
The molecular formula of 2,3’,5-Tribromobiphenyl is C12H7Br3 . The IUPAC name is 1,4-dibromo-2-(3-bromophenyl)benzene . The InChI identifier is InChI=1S/C12H7Br3/c13-9-3-1-2-8(6-9)11-7-10(14)4-5-12(11)15/h1-7H .Physical And Chemical Properties Analysis
2,3’,5-Tribromobiphenyl is a solid substance . Its molecular weight is 390.90 g/mol . Unfortunately, specific information about its melting point, boiling point, and solubility was not found.Scientific Research Applications
Flame Retardancy in Consumer Products
2,3’,5-Tribromobiphenyl: is a type of polybrominated biphenyl (PBB), which has been used as a flame retardant . These compounds are added to plastics in various consumer products like computer monitors, televisions, textiles, and plastic foams to make them less flammable. However, due to concerns about their toxicity and environmental persistence, the use of PBBs is now banned or restricted in many regions .
Environmental Pollutant Monitoring
Due to the long residual period in the environment and the potential to accumulate in organisms, 2,3’,5-Tribromobiphenyl is monitored as a persistent organic pollutant . Rapid analysis methods using gas chromatography-mass spectrometry (GC-MS) systems have been developed to detect and quantify this compound in environmental samples .
Toxicological Research
As an industrial toxin, 2,3’,5-Tribromobiphenyl is studied for its toxic effects on human health. It is known to harm the human immune system, brain, and nerve tissue, and may even cause cancer . Research into its biological impact provides valuable data for regulatory measures and public health policies .
Material Testing
In the field of material testing, 2,3’,5-Tribromobiphenyl is used as a reference compound to evaluate the efficiency of flame retardants . Its properties allow for the comparison and development of new materials with improved safety profiles.
Analytical Chemistry Method Development
The compound’s characteristics are utilized in developing analytical methods for the detection of similar organobromides. Its presence in mixtures can be identified and quantified, which is crucial for ensuring compliance with international safety standards .
Study of Bioaccumulation
Research on 2,3’,5-Tribromobiphenyl also includes its bioaccumulation in wildlife and humans. Understanding its environmental fate and transport is essential for assessing ecological risks and human exposure levels .
Drug Discovery and Development
Although not directly used in drug development, the study of 2,3’,5-Tribromobiphenyl ’s interaction with biological receptors aids in the design of new pharmaceuticals. Its binding to the AhR can inform the synthesis of novel compounds with specific receptor affinities .
Mechanism of Action
Safety and Hazards
2,3’,5-Tribromobiphenyl may cause cancer . It’s recommended to obtain special instructions before use, not to handle it until all safety precautions have been read and understood, and to wear protective gloves/protective clothing/eye protection/face protection . If exposed or concerned, it’s advised to get medical advice/attention .
Future Directions
properties
IUPAC Name |
1,4-dibromo-2-(3-bromophenyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7Br3/c13-9-3-1-2-8(6-9)11-7-10(14)4-5-12(11)15/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSYRZFKOZZOCNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C2=C(C=CC(=C2)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7Br3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0074766 | |
Record name | PBB 026 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0074766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
390.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,3',5-Tribromobiphenyl | |
CAS RN |
59080-35-2 | |
Record name | 2,3',5-Tribromobiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059080352 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | PBB 026 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0074766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3',5-TRIBROMOBIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZF42BG6Z4K | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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